Cas no 1694929-39-9 ((3-Chloro-2,2-dimethylpropyl)-trimethylsilane)

• Product Name: (3-Chloro-2,2-dimethylpropyl)-trimethylsilane
• CAS No: 1694929-39-9
• MF: C₈H₁₉ClSi
• MW: 178.774962663651
• CID: 5284755
• Update Time: 2025-10-29

(3-Chloro-2,2-dimethylpropyl)-trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-2,2-dimethylpropyl)-trimethylsilane

• Inchi： 1S/C8H19ClSi/c1-8(2,6-9)7-10(3,4)5/h6-7H2,1-5H3
• InChI Key： TZRRTCNAHXXPOV-UHFFFAOYSA-N
• SMILES： [Si](CC(C)(C)CCl)(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on (3-Chloro-2,2-dimethylpropyl)-trimethylsilane

Comprehensive Overview of (3-Chloro-2,2-dimethylpropyl)-trimethylsilane (CAS No. 1694929-39-9)

(3-Chloro-2,2-dimethylpropyl)-trimethylsilane, with the CAS number 1694929-39-9, is a specialized organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the class of trimethylsilyl derivatives, which are widely utilized in organic synthesis, pharmaceuticals, and material science. The presence of both chloro and trimethylsilyl functional groups in its structure makes it a valuable intermediate for constructing complex molecular architectures.

In the realm of organic chemistry, (3-Chloro-2,2-dimethylpropyl)-trimethylsilane is often employed as a protecting group or a reactive intermediate. Its ability to undergo selective transformations under mild conditions has made it a favorite among synthetic chemists. For instance, the chloro group can participate in nucleophilic substitution reactions, while the trimethylsilyl moiety can act as a temporary shield for reactive functional groups during multi-step syntheses. This dual functionality aligns well with the growing demand for efficient synthetic methodologies in drug discovery and material design.

Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of compounds like (3-Chloro-2,2-dimethylpropyl)-trimethylsilane. Researchers are increasingly exploring its use in catalyzed reactions and flow chemistry setups, where its stability and reactivity can be leveraged to minimize waste and improve yields. These advancements resonate with the broader scientific community's focus on environmentally friendly processes and atom economy.

From an industrial perspective, CAS 1694929-39-9 is gaining traction in the production of silicon-based polymers and advanced materials. Its incorporation into polymer backbones can enhance thermal stability, hydrophobicity, and mechanical properties, making it a candidate for coatings, adhesives, and electronic materials. This aligns with the surge in interest for high-performance materials in sectors like aerospace, automotive, and electronics.

In the pharmaceutical industry, (3-Chloro-2,2-dimethylpropyl)-trimethylsilane is being investigated for its potential role in prodrug design and targeted drug delivery. The trimethylsilyl group, in particular, can improve the lipophilicity of drug candidates, thereby enhancing their bioavailability. This is especially relevant given the current emphasis on precision medicine and personalized therapeutics.

For researchers and manufacturers, understanding the storage conditions and handling protocols of 1694929-39-9 is crucial. The compound should be stored under inert conditions to prevent degradation, and its reactivity with moisture or air necessitates careful handling. These considerations are part of the broader discourse on chemical safety and laboratory best practices.

In summary, (3-Chloro-2,2-dimethylpropyl)-trimethylsilane (CAS 1694929-39-9) is a multifaceted compound with applications spanning organic synthesis, material science, and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for addressing contemporary challenges in chemistry and beyond. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in shaping the future of innovative technologies and sustainable solutions.